Cas no 1494881-55-8 (1-(Oxolan-2-yl)prop-2-yn-1-one)

• Product Name: 1-(Oxolan-2-yl)prop-2-yn-1-one
• CAS No: 1494881-55-8
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 5562130
• PubChem ID: 65574830
• Update Time: 2025-05-20

1-(Oxolan-2-yl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS014913128
• 1-(oxolan-2-yl)prop-2-yn-1-one
• EN300-5119933
• 1494881-55-8
• 1-(Oxolan-2-yl)prop-2-yn-1-one

• Inchi： 1S/C7H8O2/c1-2-6(8)7-4-3-5-9-7/h1,7H,3-5H2
• InChI Key： AGZLDQWGLUFJBK-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C#C)=O

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 1-(Oxolan-2-yl)prop-2-yn-1-one

Recent Advances in the Study of 1-(Oxolan-2-yl)prop-2-yn-1-one (CAS: 1494881-55-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(Oxolan-2-yl)prop-2-yn-1-one (CAS: 1494881-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, featuring a tetrahydrofuran (oxolane) ring conjugated with a propynone moiety, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in click chemistry, targeted covalent inhibition, and as a precursor for complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a Michael acceptor in covalent inhibitor design. Researchers utilized 1-(Oxolan-2-yl)prop-2-yn-1-one to develop selective kinase inhibitors through targeted covalent modification of cysteine residues. The oxolane ring was found to confer improved solubility and metabolic stability compared to simpler alkyne-containing analogs, while maintaining the necessary reactivity for covalent bond formation. This represents a significant advancement in the design of targeted covalent drugs, particularly for oncology applications.

In the realm of antimicrobial research, a team at the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 1494881-55-8 exhibited potent activity against drug-resistant Gram-positive bacteria. The electron-deficient triple bond in the propynone moiety was shown to react with nucleophilic residues in bacterial enzymes, leading to irreversible inhibition. Importantly, these compounds displayed selective toxicity towards bacterial cells over mammalian cells, suggesting potential for development as novel antibiotics.

From a synthetic chemistry perspective, 1-(Oxolan-2-yl)prop-2-yn-1-one has proven valuable in metal-catalyzed coupling reactions. A Nature Communications paper (2023) detailed its use in gold-catalyzed cyclization reactions to construct complex polycyclic structures with potential neuroprotective activity. The oxolane ring was found to direct regioselectivity in these transformations, enabling the efficient synthesis of structurally diverse compounds for biological evaluation.

Recent pharmacokinetic studies have shed light on the ADME properties of this compound class. Research published in Drug Metabolism and Disposition (2024) demonstrated that the oxolane ring significantly improves metabolic stability compared to acyclic analogs, while maintaining sufficient membrane permeability. This balance makes 1494881-55-8 derivatives particularly attractive for central nervous system drug development, where both blood-brain barrier penetration and metabolic stability are crucial.

Looking forward, the unique reactivity profile and structural features of 1-(Oxolan-2-yl)prop-2-yn-1-one position it as a promising scaffold for multiple therapeutic areas. Current research efforts are focusing on optimizing its derivatives for improved selectivity and safety profiles, particularly in the development of covalent inhibitors for challenging drug targets. The compound's versatility suggests it will continue to be an important tool in chemical biology and medicinal chemistry research in the coming years.